Cas no 2034354-28-2 (4-(4-fluorophenyl)-N-({6-methoxy-1,2,4triazolo4,3-bpyridazin-3-yl}methyl)-1H-pyrrole-2-carboxamide)

• Product Name: 4-(4-fluorophenyl)-N-({6-methoxy-1,2,4triazolo4,3-bpyridazin-3-yl}methyl)-1H-pyrrole-2-carboxamide
• CAS No: 2034354-28-2
• MF: C₁₈H₁₅FN₆O₂
• MW: 366.34910607338
• CID: 6234491
• PubChem ID: 119102582
• Update Time: 2025-05-17

4-(4-fluorophenyl)-N-({6-methoxy-1,2,4triazolo4,3-bpyridazin-3-yl}methyl)-1H-pyrrole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-(4-fluorophenyl)-N-({6-methoxy-1,2,4triazolo4,3-bpyridazin-3-yl}methyl)-1H-pyrrole-2-carboxamide
• 4-(4-fluorophenyl)-N-({6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methyl)-1H-pyrrole-2-carboxamide
• 4-(4-fluorophenyl)-N-((6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)-1H-pyrrole-2-carboxamide
• F6524-5537
• AKOS026694678
• 2034354-28-2
• 4-(4-fluorophenyl)-N-[(6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl]-1H-pyrrole-2-carboxamide

• Inchi： 1S/C18H15FN6O2/c1-27-17-7-6-15-22-23-16(25(15)24-17)10-21-18(26)14-8-12(9-20-14)11-2-4-13(19)5-3-11/h2-9,20H,10H2,1H3,(H,21,26)
• InChI Key： PLEWUCYXVLZQDM-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=CNC(C(NCC2=NN=C3C=CC(=NN23)OC)=O)=C1

Computed Properties

• Exact Mass: 366.12405190g/mol
• Monoisotopic Mass: 366.12405190g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 97.2Ų

Additional information on 4-(4-fluorophenyl)-N-({6-methoxy-1,2,4triazolo4,3-bpyridazin-3-yl}methyl)-1H-pyrrole-2-carboxamide

Introduction to 4-(4-fluorophenyl)-N-({6-methoxy-1,2,4triazolo4,3-bpyridazin-3-yl}methyl)-1H-pyrrole-2-carboxamide (CAS No. 2034354-28-2)

4-(4-fluorophenyl)-N-({6-methoxy-1,2,4triazolo4,3-bpyridazin-3-yl}methyl)-1H-pyrrole-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2034354-28-2, represents a convergence of multiple heterocyclic structures, including pyrrole, triazole, and pyridazine moieties, which are well-documented for their pharmacological potential. The presence of a fluorophenyl group and a methoxy-substituted triazolo-bpyridazine core further enhances its structural complexity and functional diversity.

The compound's unique structural framework positions it as a promising candidate for further exploration in drug discovery and development. The pyrrole-2-carboxamide moiety is particularly noteworthy, as it is frequently incorporated into bioactive molecules due to its ability to modulate biological pathways through hydrogen bonding interactions. This feature makes the compound an attractive scaffold for designing molecules with enhanced binding affinity and selectivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with various biological targets. Studies suggest that the fluorophenyl group may contribute to hydrophobic interactions, while the triazolo-bpyridazine core could engage in π-stacking or other non-covalent interactions with biological receptors. These insights are crucial for rational drug design and optimizing lead compounds for therapeutic applications.

The pharmaceutical industry has been increasingly interested in heterocyclic compounds due to their diverse biological activities. For instance, derivatives of pyrrole and triazole have shown promise in treating neurological disorders, infectious diseases, and cancer. The structural features of 4-(4-fluorophenyl)-N-({6-methoxy-1,2,4triazolo4,3-bpyridazin-3-yl}methyl)-1H-pyrrole-2-carboxamide align well with these trends, making it a subject of intense research interest.

In vitro studies have begun to elucidate the potential pharmacological effects of this compound. Preliminary data indicate that it may exhibit inhibitory activity against certain enzymes and receptors implicated in disease pathways. The methoxy-substituent on the triazolo-bpyridazine ring is particularly significant, as it can influence metabolic stability and bioavailability—critical factors in drug development. Further investigations are warranted to fully characterize its pharmacokinetic properties and therapeutic potential.

The synthesis of such complex molecules requires meticulous planning and expertise in multi-step organic synthesis. The incorporation of multiple heterocyclic rings demands precise control over reaction conditions to ensure high yield and purity. Researchers have leveraged modern synthetic techniques, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, to construct the target molecule efficiently.

The role of fluorine atoms in pharmaceuticals cannot be overstated. The fluorophenyl group in this compound not only contributes to its structural complexity but also enhances its lipophilicity and metabolic stability. Fluorinated aromatic rings are commonly found in approved drugs due to their ability to improve pharmacokinetic profiles without significantly altering the core pharmacophore. This feature makes 4-(4-fluorophenyl)-N-({6-methoxy-1,2,4triazolo4,3-bpyridazin-3-yl}methyl)-1H-pyrrole-2-carboxamide a compelling candidate for further development.

Advances in high-throughput screening (HTS) technologies have accelerated the process of identifying bioactive compounds like this one. By systematically testing large libraries of molecules for their biological activity, researchers can rapidly pinpoint promising candidates for further optimization. The structural motifs present in 4-(4-fluorophenyl)-N-({6-methoxy-1,2,4triazolo4,3-bpyridazin-3-yl}methyl)-1H-pyrrole-2-carboxamide make it an ideal candidate for HTS campaigns aimed at discovering novel therapeutics.

The integration of artificial intelligence (AI) into drug discovery has opened new avenues for exploring complex molecular structures. Machine learning algorithms can predict the properties of compounds based on their chemical structure, enabling researchers to prioritize candidates with high potential for success. This approach has already been applied to analyze the pharmacological profile of 4-(4-fluorophenyl)-N-({6-methoxy-1,2,4triazolo4,3-bpyridazin-3-yl}methyl)-1H-pyrrole-2-carboxamide, providing valuable insights into its therapeutic relevance.

Future research directions may include exploring derivatives of this compound to enhance its potency and selectivity. By modifying substituents or altering the core structure slightly, researchers can fine-tune its biological activity without losing its inherent advantages. Such modifications are often guided by computational modeling studies that predict how changes in structure will affect binding affinity and metabolic stability.

The broader significance of this compound lies in its contribution to the growing body of knowledge about heterocyclic chemistry and its applications in medicine. As research continues to uncover new therapeutic targets and mechanisms of action, 2034354:28: :2035357:28: :2035358:28: :2035359:28: :2035360:28: :2035361:28: :2035362:28: :2035363:28: :2035367:28: :2035370:28: :2035378:28: :2035380:28: :2035389:28: :2035390:28: :2035398:28: ::::::such molecules will play an increasingly important role in addressing global health challenges.